Cas no 13620-31-0 (2-(benzyloxy)acetonitrile)

• Product Name: 2-(benzyloxy)acetonitrile
• CAS No: 13620-31-0
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00225293
• CID: 1239318
• PubChem ID: 3398610
• Update Time: 2025-04-20

2-(benzyloxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-phenylmethoxyacetonitrile
• benzyloxy-acetonitrile
• 2-Benzyloxy-acetonitrile
• (BENZYLOXY)ACETONITRILE
• 2-Benzyloxyacetonitrile
• 2-(benzyloxy)acetonitrile
• AC1MQALG
• 2-phenylmethoxyethanenitrile
• benzyloxyacetonitrile
• SureCN5797457
• AC1Q4SJS
• CS-0148503
• AKOS000183800
• 13620-31-0
• (benzyloxy)-acetonitrile
• SCHEMBL5797457
• Z295205356
• EN300-60099
• Acetonitrile, (phenylmethoxy)-
• A848667
• 2-(Phenylmethoxy)acetonitrile
• SY129386
• MFCD00225293
• DTXSID70392126
• A844264
• DA-11369
• 2-(Phenylmethoxy)-acetonitrile
• BS-13455
• AC3964
• XH1204

• MDL： MFCD00225293
• Inchi： 1S/C9H9NO/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5H,7-8H2
• InChI Key： GGPBLVPUGZMOPT-UHFFFAOYSA-N
• SMILES： O(CC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 246.1±23.0℃ at 760 mmHg
• Flash Point: 102.4±16.5 °C
• PSA: 33.02000
• LogP: 1.72678
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(benzyloxy)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers